Cas no 88437-23-4 (N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl))

N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl) structure
88437-23-4 structure
Product Name:N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl)
CAS No:88437-23-4
MF:C24H27NO7
MW:316.26558g/mol
CID:724276
Update Time:2024-03-01

N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl) Chemical and Physical Properties

Names and Identifiers

    • Butanamide,3-oxo-N-(5,6,7,9-tetrahydro-1,2,3,10-tetramethoxy-9-oxobenzo[a]heptalen-7-yl)-,(S)- (9CI)
    • N-acetoacetyl-N-deacetylcolchicine
    • N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl)
    • Inchi: 1S/C24H27NO7/c1-13(26)10-21(28)25-17-8-6-14-11-20(30-3)23(31-4)24(32-5)22(14)15-7-9-19(29-2)18(27)12-16(15)17/h7,9,11-12,17H,6,8,10H2,1-5H3,(H,25,28)/t17-/m0/s1
    • InChI Key: GDIQBIGGQLDOAP-KRWDZBQOSA-N
    • SMILES: C(N[C@@H]1C2C(C3=C(OC)C(OC)=C(OC)C=C3CC1)=CC=C(OC)C(=O)C=2)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 316.069536
  • Monoisotopic Mass: 316.069536
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133
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